Nitrosylsulfuric acid

• CAS No.: 7782-78-7
• Product Name: Nitrosylsulfuric acid
• Molecular Formula: NOHSO4; HNO5S
• Molecular Weight: 127.08 g/mol
• IUPAC Name: nitroso hydrogen sulfate
• Standard InChI: InChI=1S/HNO5S/c2-1-6-7(3,4)5/h(H,3,4,5)
• Standard InChIKey: VQTGUFBGYOIUFS-UHFFFAOYSA-N
• SMILES: N(=O)OS(=O)(=O)O
• Canonical SMILES: N(=O)OS(=O)(=O)O
• Melting Point: 73.5°C
• Physical Description: Shipped in solution with sulfuric acid (solutions are usually 40% nitrosylsulfuric acid and 54% sulfuric acid (Hawley)). Solution is a straw-colored oily liquid with a sharp odor. When pure, a crystalline solid decomposing at 73°C. Very irritating to skin and eyes. Used to make dyes and other chemicals.; Liquid; Solid
• Description: Shipped in solution with sulfuric acid (solutions are usually 40% nitrosylsulfuric acid and 54% sulfuric acid (Hawley)). Solution is a straw-colored oily liquid with a sharp odor. When pure, a crystalline solid decomposing at 73°C. Very irritating to skin and eyes. Used to make dyes and other chemicals.; Nitrosylsulfuric acid, also known as nitrosylsulfate or chamber crystals, belongs to the class of inorganic compounds known as non-metal sulfates. These are inorganic non-metallic compounds containing a sulfate as its largest oxoanion.
• PubChem Compound: 82157
• Last Modified: Nov 11 2021